2-[(4-methoxybenzyl)amino]-3-{(Z)-[3-(3-methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C25H26N4O4S2
• Molecular Weight: 510.6 g/mol
• IUPAC Name: (5Z)-5-[[2-[(4-methoxyphenyl)methylamino]-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(3-methoxypropyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C25H26N4O4S2/c1-16-6-4-11-28-22(16)27-21(26-15-17-7-9-18(33-3)10-8-17)19(23(28)30)14-20-24(31)29(25(34)35-20)12-5-13-32-2/h4,6-11,14,26H,5,12-13,15H2,1-3H3/b20-14-
• InChI Key: RGHJIAYNMXUMFJ-ZHZULCJRSA-N
• Isomeric SMILES: CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CCCOC)NCC4=CC=C(C=C4)OC
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CCCOC)NCC4=CC=C(C=C4)OC

Description

2-[(4-methoxybenzyl)amino]-3-{(Z)-[3-(3-methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a novel, synthetically derived small molecule investigated for its potent biological activity. Research indicates this compound acts as a highly effective inhibitor of PIM kinases (Proviral Integration site for Moloney murine leukemia virus kinases) [https://pubmed.ncbi.nlm.nih.gov/37989099/]. The PIM kinase family, comprising PIM1, PIM2, and PIM3, are serine/threonine kinases that play critical roles in cell survival, proliferation, and apoptosis, and their overexpression is frequently associated with various hematological and solid tumor malignancies [https://www.nature.com/articles/s41392-024-01735-1]. The mechanism of action of this compound involves competitive binding at the ATP-binding site of PIM kinases, thereby suppressing their phosphotransferase activity and downstream signaling. This disruption can lead to the induction of apoptosis and the inhibition of proliferation in cancer cell lines. Its specific chemical structure, featuring a pyrido[1,2-a]pyrimidin-4-one core and a rhodanine-based moiety, is designed for optimal target engagement and selectivity. Consequently, this molecule serves as a valuable research tool for elucidating the oncogenic functions of PIM kinases, validating them as therapeutic targets, and exploring combination therapies in preclinical cancer models. It is supplied For Research Use Only and is strictly for laboratory studies.

Biological Activity

The compound 2-[(4-methoxybenzyl)amino]-3-{(Z)-[3-(3-methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a complex heterocyclic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to explore its biological activity, focusing on its anticancer properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features multiple functional groups that contribute to its biological activity. Its structure includes:

• A pyrido-pyrimidine core which is known for various pharmacological properties.
• A thiazolidinone moiety that is often associated with anti-inflammatory and anticancer effects.
• Substituents such as methoxy and benzyl groups which may enhance its lipophilicity and bioavailability.

Anticancer Activity

Several studies have investigated the anticancer properties of this compound. Notably, it has shown promising results against various cancer cell lines.

Cell Line	IC50 (µM)	Reference
A549 (Lung)	0.05
MCF7 (Breast)	0.06
HCT116 (Colon)	0.04

The compound exhibited significant antiproliferative activity in vitro, with IC50 values comparable to established chemotherapeutic agents like doxorubicin.

The proposed mechanisms by which this compound exerts its anticancer effects include:

• Inhibition of Cell Proliferation : The compound interferes with the cell cycle, leading to apoptosis in cancer cells.
• Induction of Oxidative Stress : It may promote the generation of reactive oxygen species (ROS), which can damage cellular components and trigger apoptotic pathways.
• Targeting Specific Signaling Pathways : Preliminary data suggest that the compound may inhibit key signaling pathways involved in cancer progression, such as the PI3K/Akt pathway.

Case Studies

In a recent study involving the synthesis and evaluation of various derivatives of similar compounds, researchers found that modifications to the thiazolidinone structure significantly impacted biological activity. For example:

• Derivatives with increased methoxy substitution demonstrated enhanced cytotoxicity against A549 cells.
• Compounds lacking the thiazolidinone moiety showed reduced activity, indicating its importance for bioactivity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in Analogous Scaffolds

Key structural analogs (Table 1) differ in substituents on the thiazolidinone and pyrido-pyrimidinone moieties, influencing physicochemical and biological properties:

Compound Name	Thiazolidinone Substituent	Pyrido-Pyrimidinone Substituent	Key Differences	Reference
Target Compound	3-(3-Methoxypropyl)	4-Methoxybenzylamino	Reference for comparison
2-[(3-Methoxypropyl)amino]-9-methyl-3-{(Z)-[3-(4-methylbenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-...	3-(4-Methylbenzyl)	3-Methoxypropylamino	Aromatic vs. aliphatic thiazolidinone substituent
3-{(Z)-[3-(4-Methoxybenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-2-{[2-(4-morpholinyl)ethyl]amino}-...	3-(4-Methoxybenzyl)	2-(4-Morpholinylethyl)amino	Polar morpholine group enhances solubility
2-(Allylamino)-3-[(Z)-(3-isopropyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one	3-Isopropyl	Allylamino	Bulky isopropyl group may hinder binding

Insights :

• The 4-methoxybenzyl group in the target compound balances lipophilicity and electronic effects, contrasting with the 4-methylbenzyl (more lipophilic) and morpholinylethyl (more polar) groups in analogs .
• Thiazolidinone substituents (e.g., 3-methoxypropyl vs. isopropyl) modulate steric bulk, affecting molecular conformation and target interactions .

Physicochemical and Spectral Properties

NMR Spectral Trends

highlights that NMR chemical shifts in regions A (positions 39–44) and B (positions 29–36) are sensitive to substituent changes (Figure 6, ). For example:

• Region A : Chemical shifts vary by ±0.2–0.5 ppm with altered electron-withdrawing/donating groups.
• Region B: Steric effects from thiazolidinone substituents induce upfield/downfield shifts in pyrido-pyrimidinone protons.

Computational Similarity Metrics

Using Tanimoto coefficients (–9), the target compound shows ~60–70% structural similarity to anti-inflammatory pyrazolo-pyrimidinones (e.g., compound 10a in ) and HDAC inhibitors like SAHA (suberoylanilide hydroxamic acid) .

Preparation Methods

Thiazolidinone Ring Formation

A three-component reaction between 3-methoxypropylamine, carbon disulfide, and ethyl glyoxylate in ethanol produces the thiazolidinone precursor (Fig. 2).

Reaction Conditions :

• Temperature: 0°C to room temperature (prevents polymerization).

• Base: Triethylamine (1.1 equiv) facilitates deprotonation.

Yield : 65–70% after recrystallization from ethanol.

Thione Group Installation

Treatment of the intermediate with Lawesson’s reagent (0.55 equiv) in toluene under reflux converts the carbonyl oxygen at position 2 to a thione group.

Knoevenagel Condensation for Exocyclic Double Bond Formation

The Z-configured exocyclic double bond is established via base-catalyzed condensation between the pyrido[1,2-a]pyrimidinone aldehyde and the thiazolidinone methylene group.

Procedure :

• Aldehyde Activation : Oxidize the 3-methyl group on the pyrido[1,2-a]pyrimidinone to an aldehyde using selenium dioxide (1.2 equiv) in dioxane/water (4:1) at 90°C.

• Condensation : React the aldehyde with the thiazolidinone methylene compound in the presence of piperidine (5 mol%) and molecular sieves in toluene at 110°C for 12 hours.

Stereochemical Control :

• The Z isomer predominates (85:15 Z:E ratio) due to steric hindrance between the thiazolidinone’s 3-methoxypropyl group and the pyrido[1,2-a]pyrimidinone core.

Comparative Analysis of Synthetic Routes

Step	Method A (Traditional)	Method B (Optimized)
Core Cyclization	H2SO4, 65% yield	Acetic acid, 85% yield
Chlorination	PCl5, 70% yield	POCl3, 82% yield
Thione Installation	Thiourea, 60% yield	Lawesson’s reagent, 75% yield
Z:E Selectivity	70:30	85:15

Method B demonstrates superior yields and stereoselectivity through reagent optimization.

Q & A

Q. What are the key synthetic steps and challenges in preparing this compound?

The synthesis involves multi-step organic reactions, including:

• Step 1 : Formation of the pyrido[1,2-a]pyrimidin-4-one core via cyclization under reflux in anhydrous solvents like ethanol or acetonitrile .
• Step 2 : Introduction of the thiazolidinone moiety through a Knoevenagel condensation, requiring precise temperature control (60–80°C) and Z-configuration preservation .
• Step 3 : Functionalization of the amino group (e.g., 4-methoxybenzyl substitution) using reductive amination or nucleophilic substitution . Challenges : Low yields in thiazolidinone coupling (~30–40% without optimization) and purification difficulties due to polar byproducts. High-performance liquid chromatography (HPLC) or silica gel chromatography is critical for isolating the final product .

Q. How is the compound’s structural integrity validated post-synthesis?

A combination of spectroscopic and analytical methods is employed:

• NMR Spectroscopy : 1H/13C-NMR confirms regiochemistry (e.g., Z-configuration of the thiazolidinone methylidene group) and substitution patterns .
• Mass Spectrometry : High-resolution mass spectrometry (HRMS) validates molecular weight (e.g., deviation < 2 ppm) .
• IR Spectroscopy : Detects key functional groups (e.g., C=O stretch at ~1680 cm⁻¹, C=S at ~1250 cm⁻¹) .

Q. What preliminary assays are used to assess biological activity?

Initial screening includes:

• In vitro cytotoxicity : MTT assays against cancer cell lines (e.g., IC50 values in μM range) .
• Enzyme inhibition : Fluorescence-based assays targeting kinases or proteases, with IC50 comparisons to reference inhibitors .

Advanced Research Questions

Q. How do structural modifications in analogs influence biological activity?

Structure-activity relationship (SAR) studies highlight critical motifs:

Analog Feature	Impact on Activity	Reference
4-Methoxybenzyl group	Enhances lipophilicity, improving membrane permeability .
Thiazolidinone ring	Essential for target binding (e.g., kinase inhibition) .
Allylamino substitution	Reduces metabolic stability but increases reactivity .
Methodology : Parallel synthesis of analogs followed by comparative bioassays and molecular docking to identify pharmacophore requirements .

Q. How can contradictions in reported biological data be resolved?

Discrepancies (e.g., varying IC50 values across studies) are addressed via:

• Orthogonal validation : Replicating assays under standardized conditions (e.g., fixed ATP concentrations in kinase assays) .
• Biophysical techniques : Surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) to measure binding affinities independently .
• Computational modeling : Molecular dynamics simulations to assess conformational stability in different solvent systems .

Q. What methodologies are used to study pharmacokinetic properties?

Key approaches include:

• Metabolic stability assays : Incubation with liver microsomes (human/rat) to measure half-life (t1/2) and identify major metabolites via LC-MS/MS .
• Plasma protein binding : Equilibrium dialysis or ultrafiltration to determine free fraction (%) .
• In vivo PK studies : Radiolabeled compound administration in rodents, with blood sampling for bioavailability calculations .

Data Contradiction Analysis

Q. How to interpret conflicting results in target engagement studies?

• Case Example : A study reports strong inhibition of EGFR kinase (IC50 = 0.2 μM), while another shows no activity.
• Resolution : Verify assay conditions (e.g., ATP concentration, pre-incubation time). Use CRISPR-engineered cell lines to isolate off-target effects .

Methodological Best Practices

• Synthetic Optimization : Use design of experiments (DoE) to optimize reaction parameters (e.g., solvent polarity, catalyst loading) for yield improvement .
• Bioactivity Validation : Combine phenotypic screening (e.g., apoptosis assays) with target-specific assays (e.g., Western blot for phosphorylated proteins) .